Cas no 1806024-15-6 (2-(Chloromethyl)-4-(difluoromethyl)-3-iodopyridine-5-acetonitrile)

• Product Name: 2-(Chloromethyl)-4-(difluoromethyl)-3-iodopyridine-5-acetonitrile
• CAS No: 1806024-15-6
• MF: C₉H₆ClF₂IN₂
• MW: 342.511620044708
• CID: 4893831
• Update Time: 2025-10-31

2-(Chloromethyl)-4-(difluoromethyl)-3-iodopyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(difluoromethyl)-3-iodopyridine-5-acetonitrile

• Inchi： 1S/C9H6ClF2IN2/c10-3-6-8(13)7(9(11)12)5(1-2-14)4-15-6/h4,9H,1,3H2
• InChI Key： CZWNPCNCDDNVCN-UHFFFAOYSA-N
• SMILES： IC1C(CCl)=NC=C(CC#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-3-iodopyridine-5-acetonitrile

Introduction to 2-(Chloromethyl)-4-(difluoromethyl)-3-iodopyridine-5-acetonitrile (CAS No. 1806024-15-6)

The compound 2-(Chloromethyl)-4-(difluoromethyl)-3-iodopyridine-5-acetonitrile, identified by the CAS number 1806024-15-6, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in synthetic chemistry.

Pyridine derivatives have been a focal point in recent research due to their ability to act as versatile building blocks in the synthesis of complex molecules. The structure of 2-(Chloromethyl)-4-(difluoromethyl)-3-iodopyridine-5-acetonitrile incorporates several functional groups, including a chloromethyl group, a difluoromethyl group, an iodine substituent, and an acetonitrile group. These functional groups contribute to the compound's reactivity and make it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of such compounds in drug discovery and development. For instance, the presence of halogen substituents like chlorine and iodine can significantly influence the pharmacokinetic properties of a molecule, making it more suitable for therapeutic applications. The acetonitrile group further enhances the compound's ability to participate in various chemical reactions, such as nucleophilic substitutions and additions.

The synthesis of 2-(Chloromethyl)-4-(difluoromethyl)-3-iodopyridine-5-acetonitrile involves a series of carefully designed reactions that ensure high purity and yield. Researchers have explored various methodologies to optimize the synthesis process, including the use of microwave-assisted synthesis and catalytic systems that improve reaction efficiency.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its unique structure allows for selective binding to specific biological targets, making it a potential candidate for anti-cancer drug development. Additionally, its stability under various reaction conditions makes it an ideal precursor for constructing more complex molecular frameworks.

The study of such compounds also contributes to our understanding of heterocyclic chemistry. Pyridine rings are known for their aromaticity and ability to undergo various transformations, which are critical in designing molecules with desired properties. The substitution pattern in 2-(Chloromethyl)-4-(difluoromethyl)-3-iodopyridine-5-acetonitrile provides a platform for exploring regioselective reactions and stereochemical outcomes.

Furthermore, the integration of multiple functional groups in this compound opens up possibilities for multi-step synthesis pathways. For example, the chloromethyl group can be used as an electrophilic site for nucleophilic attacks, while the acetonitrile group can serve as a directing group in subsequent reactions.

In conclusion, 2-(Chloromethyl)-4-(difluoromethyl)-3-iodopyridine-5-acetonitrile (CAS No. 1806024-15-6) is a fascinating compound with diverse applications in organic synthesis and drug discovery. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative chemical entities with therapeutic potential.